1-(Azidomethyl)-3-fluorobenzene
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Overview
Description
1-(Azidomethyl)-3-fluorobenzene is a useful research compound. Its molecular formula is C7H6FN3 and its molecular weight is 151.144. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Triazole Derivatives : 1-(Azidomethyl)-3-fluorobenzene is used in the synthesis of 1,4-disubstituted 1,2,3-triazoles, which have potential applications in inhibiting acidic corrosion of steels (Negrón-Silva et al., 2013).
Labeling of Peptides for PET Imaging : This compound is instrumental in the development of a novel solid-phase synthesis approach for preparing clickable peptides. These peptides are labeled with 1-(azidomethyl)-4-[(18)F]-fluorobenzene for positron emission tomography (PET) imaging, highlighting its role in medical imaging technology (Thonon et al., 2009).
Organometallic Chemistry : It is involved in organometallic chemistry and transition-metal-based catalysis, where fluorobenzenes, like this compound, are recognized as versatile solvents. Their fluorine substituents influence their interaction with metal centers, making them useful in various chemical reactions (Pike et al., 2017).
Electrochemical Fluorination : This compound plays a role in the electrochemical fluorination of aromatic compounds. Such processes are crucial in the synthesis of various fluorinated organic compounds, which have numerous applications in pharmaceuticals and agrochemicals (Momota et al., 1998).
Labeling of siRNA for PET Imaging : Similar to peptides, this compound is also used for labeling siRNA with fluorine-18 for PET imaging. This highlights its role in enhancing the imaging capabilities for studying the distribution and dynamics of siRNA in vivo (Mercier et al., 2011).
Study of C−H···F Interactions : Research on this compound contributes to understanding C−H···F interactions in fluorobenzenes. Such studies are significant in crystallography and molecular interaction analysis, which are fundamental in drug design and material science (Thalladi et al., 1998).
Mechanism of Action
Target of Action
Azido compounds are known to be highly reactive and can interact with a variety of biological targets . They are often used in the construction of antibody-drug conjugates (ADCs), where they serve as linkers between the antibody and the cytotoxic drug . The specific targets would depend on the particular antibody used in the ADC.
Mode of Action
The mode of action of 1-(Azidomethyl)-3-fluorobenzene is likely related to its azido group. In the context of ADCs, the azido group can form a covalent bond with the antibody, allowing the cytotoxic drug to be selectively delivered to cancer cells . The exact interaction of this compound with its targets and the resulting changes would depend on the specific biological context.
Biochemical Pathways
Azido compounds can potentially interfere with a wide range of biochemical processes due to their high reactivity
Pharmacokinetics
The presence of the azido group could potentially influence these properties, as azido compounds are known to be highly reactive .
Result of Action
Given its potential use in adcs, it could potentially lead to the selective killing of cancer cells
Action Environment
The action, efficacy, and stability of this compound could potentially be influenced by various environmental factors. For instance, the presence of other reactive species in the environment could potentially react with the azido group, affecting its reactivity and stability
Properties
IUPAC Name |
1-(azidomethyl)-3-fluorobenzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FN3/c8-7-3-1-2-6(4-7)5-10-11-9/h1-4H,5H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMKYIDKVBAKRAK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CN=[N+]=[N-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00655817 |
Source
|
Record name | 1-(Azidomethyl)-3-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00655817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
159979-97-2 |
Source
|
Record name | 1-(Azidomethyl)-3-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00655817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(Azidomethyl)-3-fluorobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.